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Abstract
Leucinol, a chiral amino alcohol derived from leucine, is a cornerstone in modern asymmetric

synthesis, particularly within the pharmaceutical and agrochemical industries.[1][2][3] Its utility

as a chiral auxiliary and building block stems directly from its distinct physicochemical

properties.[1][2] This guide provides a comprehensive technical overview of these properties,

grounded in experimental data and established scientific principles. It is intended for

researchers, scientists, and drug development professionals who utilize or intend to utilize

Leucinol in their synthetic and developmental workflows. We will delve into the causality behind

experimental choices for property determination and present the data in a clear, accessible

format to facilitate its practical application.

Introduction: The Strategic Importance of Leucinol
Chirality is a critical determinant of biological activity. In drug development, the stereochemistry

of a molecule can mean the difference between a potent therapeutic and an inactive or even

toxic compound.[4][5][6] Leucinol, available as both (S)-(+)-Leucinol and (R)-(-)-Leucinol, offers

a readily accessible source of chirality. Its structural features—a primary amine, a primary
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alcohol, and a chiral center—make it a versatile synthon for the construction of complex,

enantiomerically pure molecules.[1] It serves as a starting material for the synthesis of various

inhibitors, including those for aminopeptidase N and phospholipase A2.[7][8][9] A thorough

understanding of its physicochemical properties is therefore not merely academic; it is a

prerequisite for efficient process development, formulation, and ultimately, the successful

synthesis of target molecules.[10]

Core Physicochemical Data of Leucinol
The following table summarizes the key physicochemical properties of Leucinol. It is important

to note that slight variations in reported values can exist across different sources due to

variations in experimental conditions and purity.
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Physicochemical
Property

(S)-(+)-Leucinol (R)-(-)-Leucinol
Significance in
Research &
Development

Molecular Formula C₆H₁₅NO C₆H₁₅NO

Fundamental for

stoichiometric

calculations and

molecular modeling.

Molecular Weight
117.19 g/mol [11][12]

[13]
117.19 g/mol

Essential for accurate

mass-based

measurements and

concentration

calculations.

Appearance

White crystalline solid

or clear, colorless to

slightly yellow liquid[1]

[8][9][11]

-

Affects handling,

storage, and visual

inspection of purity.

The liquid form at

room temperature

suggests a low

melting point.

Melting Point 56-58 °C[8][9][14] -

A narrow melting point

range is a key

indicator of purity. This

temperature is critical

for reaction condition

selection and

purification techniques

like melt

crystallization.
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Boiling Point

198-200 °C (at 760

mmHg)[7][11]; 208-

210 °C[8][9]

198-200 °C (at 768

mmHg)[15]

The high boiling point,

due to hydrogen

bonding, allows for

purification by vacuum

distillation to prevent

thermal

decomposition.

Density
0.917 g/mL at 25 °C[7]

[8][9]

0.917 g/mL at 25

°C[15]

Necessary for volume-

to-mass conversions

in process scale-up

and formulation.

Solubility

Soluble in water,

organic solvents like

Chloroform,

Dichloromethane,

Ethyl Acetate, DMSO,

Acetone.[1][8][9]

Soluble in water and

organic solvents.[1]

Crucial for selecting

appropriate solvents

for reactions,

extractions, and

purifications. High

polarity due to amine

and hydroxyl groups

dictates its solubility

profile.

pKa
12.88 ± 0.10

(Predicted)[8][9]
-

The basicity of the

amino group is a key

factor in its catalytic

activity and reactivity.

It also influences the

molecule's charge

state at different pH

values, which is

critical for separations

and biological

interactions.

Optical Rotation [α]20/D +4°, c = 9 in

ethanol[8][9][16]

[α]20/D −4°, c = 9 in

ethanol[15]

Confirms the

enantiomeric identity

and purity of the chiral

substance. The equal
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and opposite rotation

of the enantiomers is

a fundamental

property of chiral

molecules.[17][18]

Experimental Protocols and Methodologies: A Self-
Validating System
The integrity of the data presented above is contingent on robust experimental methodologies.

The following section outlines standard protocols for determining these key physicochemical

properties, emphasizing the causality behind the experimental design.

Melting Point Determination: A Purity Benchmark
The melting point is a fundamental and easily accessible indicator of a compound's purity.

Experimental Workflow:
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Sample Preparation:
Finely powder the Leucinol sample.

Capillary Loading:
Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Apparatus Setup:
Place the capillary tube in a calibrated melting point apparatus.

Heating Protocol:
Heat rapidly to ~10°C below the expected melting point, then reduce the heating rate to 1-2°C per minute.

Observation and Recording:
Record the temperature at which the first liquid appears (onset) and the temperature at which the last solid particle melts (completion).

Data Interpretation:
A narrow melting range (≤ 2°C) indicates high purity.

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Expertise & Experience: The slow heating rate near the melting point is crucial for allowing the

system to reach thermal equilibrium, ensuring an accurate reading. A broad melting range

suggests the presence of impurities, which disrupt the crystal lattice and cause the substance

to melt over a wider temperature range.

Optical Rotation: Confirming Chirality
Optical rotation is the definitive method for distinguishing between enantiomers and quantifying

enantiomeric excess.[17][19]
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Experimental Protocol:

Solution Preparation: Accurately weigh a sample of Leucinol and dissolve it in a known

volume of a specified solvent (e.g., ethanol) to a precise concentration (c).

Polarimeter Calibration: Calibrate the polarimeter using a blank (the pure solvent).

Measurement: Fill the polarimeter cell of a known path length (l) with the sample solution and

measure the observed angle of rotation (α).

Calculation of Specific Rotation: The specific rotation [α] is calculated using the formula: [α] =

α / (l * c)

Trustworthiness: The specific rotation is a characteristic physical constant for a given

enantiomer under defined conditions (temperature, wavelength, solvent, and concentration).

[19] The use of a standardized wavelength, typically the sodium D-line (589 nm), ensures

comparability of results across different laboratories.

Solubility Studies: From Benchtop to Formulation
Solubility data is critical for everything from reaction solvent selection to final drug formulation.

Logical Relationship for Solubility Assessment:
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Leucinol Sample

Qualitative Assessment Add a small amount of Leucinol to various solvents (e.g., water, ethanol, hexane) at a fixed temperature. Observe for complete dissolution.

Quantitative Analysis (e.g., Shake-Flask Method) Prepare a saturated solution by adding excess Leucinol to a known volume of solvent.Equilibrate the solution at a constant temperature with agitation. Separate the undissolved solid by filtration or centrifugation.Analyze the concentration of Leucinol in the supernatant using a suitable analytical technique (e.g., HPLC, GC).

If soluble

Solubility Data Report solubility in terms of mg/mL or mol/L at a specified temperature.

Click to download full resolution via product page

Caption: Logical Flow for Solubility Determination.

Authoritative Grounding: The shake-flask method is a widely accepted standard for determining

equilibrium solubility. The choice of analytical technique for concentration determination (e.g.,

HPLC, GC) should be validated for accuracy, precision, and linearity.

Visualization of Key Concepts
Visual aids are invaluable for understanding complex scientific principles. The following

diagrams illustrate key concepts related to the physicochemical properties of Leucinol.

Chiral Recognition Principle:
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(S)-Leucinol + Chiral Receptor (R)-Leucinol + Chiral Receptor

(S)-Leucinol

Chiral Receptor

Good Fit
(e.g., Therapeutic Effect)

(R)-Leucinol

Chiral Receptor

Poor Fit
(e.g., Inactive or Adverse Effect)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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